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Compound of Interest

Compound Name: AZ5576

Cat. No.: B15579107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AZ5576 is a potent and highly selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9), a key

regulator of transcriptional elongation.[1][2] By inhibiting CDK9, AZ5576 prevents the

phosphorylation of RNA polymerase II at serine 2, leading to the downregulation of short-lived

anti-apoptotic proteins such as Mcl-1 and the proto-oncogene MYC.[3][4][5] This mechanism

ultimately induces apoptosis in cancer cells, making AZ5576 a valuable tool in hematological

malignancy research and drug development.[1][6]

This document provides detailed protocols for the preparation of AZ5576 stock solutions in

Dimethyl Sulfoxide (DMSO), along with essential data on its chemical properties, solubility, and

storage to ensure accurate and reproducible experimental results.

Quantitative Data Summary
A comprehensive summary of the key quantitative data for AZ5576 is presented in the table

below for easy reference.
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Parameter Value Reference

Molecular Weight 385.43 g/mol [1]

Solubility in DMSO 125 mg/mL (324.31 mM) [1][7]

CDK9 Inhibition (IC50) < 5 nM [1][2]

Cellular pSer2-RNAPII

Inhibition (IC50)
96 nM [3][4]

Typical In Vitro Working

Concentration
300 nM - 1 µM [1][8]

Storage of Powder
-20°C for 3 years; 4°C for 2

years
[1][7]

Storage of Stock Solution in

DMSO

-80°C for 6 months; -20°C for 1

month
[1][7]

Experimental Protocols
Materials

AZ5576 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (recommended for high concentrations)

Protocol for Preparing a 10 mM AZ5576 Stock Solution
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Preparation: Bring the AZ5576 powder and DMSO to room temperature before use. This

prevents condensation from forming on the compound and in the solvent.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out 1 mg of AZ5576 powder into the tube.

Calculation of DMSO Volume: To prepare a 10 mM stock solution, the required volume of

DMSO can be calculated using the following formula:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

For 1 mg of AZ5576: Volume (µL) = (0.001 g / (0.010 mol/L * 385.43 g/mol )) * 1,000,000

µL/L ≈ 259.45 µL

Dissolving: Add 259.45 µL of DMSO to the microcentrifuge tube containing the 1 mg of

AZ5576.

Mixing: Tightly cap the tube and vortex thoroughly for at least 1-2 minutes until the powder is

completely dissolved. For higher concentrations or if precipitation is observed, sonication in a

water bath for 5-10 minutes can aid dissolution.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

[1][7]

Protocol for Preparing a 50 mM AZ5576 Stock Solution
Preparation: Allow the AZ5576 powder and DMSO to equilibrate to room temperature.

Weighing: On a calibrated analytical balance, weigh 5 mg of AZ5576 powder into a sterile

microcentrifuge tube.

Calculation of DMSO Volume: For a 50 mM stock solution with 5 mg of AZ5576:

Volume (µL) = (0.005 g / (0.050 mol/L * 385.43 g/mol )) * 1,000,000 µL/L ≈ 259.45 µL

Dissolving: Add 259.45 µL of DMSO to the 5 mg of AZ5576.
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Mixing: Securely cap the tube and vortex vigorously. Use of an ultrasonic bath is

recommended to ensure complete dissolution at this higher concentration.

Storage: Aliquot the 50 mM stock solution into single-use tubes and store at -20°C or -80°C

as described above.

Protocol for Diluting to a Working Concentration
To prepare a 1 µM working solution from a 10 mM stock solution for a final volume of 1 mL in

cell culture media:

Use the dilution formula: M1V1 = M2V2 (10,000 µM) * V1 = (1 µM) * (1000 µL) V1 = 0.1 µL

Due to the small volume, it is recommended to perform a serial dilution. First, prepare an

intermediate dilution of 100 µM by adding 1 µL of the 10 mM stock to 99 µL of sterile cell

culture medium.

Then, add 10 µL of the 100 µM intermediate dilution to 990 µL of cell culture medium to

achieve the final 1 µM working concentration.

Visualized Workflows and Pathways
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing AZ5576 stock solution.

Signaling Pathway of AZ5576 Action
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Caption: AZ5576 inhibits CDK9, leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparing AZ5576 Stock Solution in DMSO: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579107#preparing-az5576-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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